The Architecture of a Long-Acting Antiviral: A Technical Guide to Tenofovir-C3-O-C12-trimethylsilylacetylene Ammonium
The Architecture of a Long-Acting Antiviral: A Technical Guide to Tenofovir-C3-O-C12-trimethylsilylacetylene Ammonium
Abstract
This technical guide provides an in-depth analysis of the chemical structure and strategic design of Tenofovir-C3-O-C12-trimethylsilylacetylene ammonium, a novel investigational prodrug of the nucleotide reverse transcriptase inhibitor (NtRTI) tenofovir. Tenofovir, a cornerstone in the management of HIV and Hepatitis B, is limited by poor oral bioavailability due to the dianionic nature of its phosphonate group at physiological pH. This guide will dissect the molecular architecture of this advanced prodrug, elucidating the rationale behind the incorporation of a C3-O-C12 ether lipid tail and a terminal trimethylsilylacetylene moiety. We will explore the synthetic strategies, the anticipated mechanism of intracellular activation, and the role of each chemical component in enhancing pharmacokinetic properties, metabolic stability, and providing a handle for bioorthogonal conjugation. This document is intended for researchers, medicinal chemists, and drug development professionals engaged in the pursuit of long-acting antiretroviral therapies.
Introduction: The Imperative for Advanced Tenofovir Prodrugs
Tenofovir is a potent inhibitor of viral reverse transcriptase, a critical enzyme for the replication of retroviruses like HIV.[1][2] However, its clinical utility in its parent form is hampered by poor cell permeability.[2] This has necessitated the development of prodrugs, such as tenofovir disoproxil fumarate (TDF) and tenofovir alafenamide (TAF), which mask the phosphonate charge and improve oral absorption.[2][3] While successful, these first-generation prodrugs are not without limitations, including premature hydrolysis in plasma (in the case of TDF) and significant hepatic first-pass metabolism, which can lead to off-target toxicities and limit the fraction of the drug reaching target cells.[2][4]
The quest for long-acting antiretroviral formulations, capable of maintaining therapeutic drug concentrations for extended periods, has driven the development of next-generation prodrugs.[5] These advanced molecules aim to optimize drug delivery, enhance metabolic stability, and potentially enable less frequent dosing regimens, thereby improving patient adherence and treatment outcomes. Tenofovir-C3-O-C12-trimethylsilylacetylene ammonium represents a sophisticated approach to achieving these goals, integrating principles of lipid-targeting and bioorthogonal chemistry.
Deconstructing the Molecular Architecture
The chemical structure of Tenofovir-C3-O-C12-trimethylsilylacetylene ammonium is a deliberate amalgamation of distinct chemical entities, each serving a specific purpose in overcoming the limitations of the parent drug.
Figure 1: Conceptual diagram of the chemical components of Tenofovir-C3-O-C12-trimethylsilylacetylene ammonium.
The Tenofovir Core: The Antiviral Warhead
The foundation of the molecule is the tenofovir phosphonate, which consists of an adenine base linked to a phosphonomethoxypropyl group.[1] The (R)-configuration of the propyl linker is crucial for its potent antiviral activity.[3] Once intracellularly converted to its active diphosphate form, tenofovir diphosphate, it acts as a competitive inhibitor of viral reverse transcriptase, leading to chain termination and cessation of viral DNA synthesis.
The C3-O-C12 Ether Lipid Tail: Enhancing Lipophilicity and Metabolic Stability
A key innovation in this prodrug design is the conjugation of a long-chain ether lipid to the phosphonate group. This modification serves several critical functions:
-
Increased Lipophilicity: The C12 alkyl chain dramatically increases the lipophilicity of the molecule. This is intended to enhance its association with lipid bilayers, facilitating passive diffusion across cell membranes and potentially promoting uptake into the lymphatic system, thereby bypassing hepatic first-pass metabolism.[6]
-
Metabolic Stability: The ether linkage (-O-) is generally more resistant to enzymatic cleavage by esterases compared to ester linkages found in some other prodrugs.[7] Furthermore, the long alkyl chain is susceptible to ω-oxidation by cytochrome P450 enzymes in the liver.[8] The design of such lipid tails often involves modifications at the terminal (ω) position to block this metabolic pathway.
-
Intracellular Targeting: The lipid tail mimics naturally occurring lysophospholipids, potentially hijacking cellular lipid uptake and trafficking pathways.[2][8] This can lead to higher intracellular concentrations of the prodrug in target cells, such as lymphocytes and macrophages.[9]
The Trimethylsilylacetylene Group: A Bioorthogonal Handle
The terminal trimethylsilyl (TMS)-protected acetylene group is a particularly noteworthy feature. This functional group introduces the possibility of "click chemistry," a set of powerful, specific, and high-yielding chemical reactions that can occur in biological systems without interfering with native biochemical processes.[10]
-
Protected Alkyne: The TMS group serves as a protecting group for the terminal alkyne, preventing unwanted side reactions during synthesis and in biological environments. It can be selectively removed under mild conditions to reveal the reactive terminal alkyne.[11]
-
Click Chemistry Conjugation: The deprotected alkyne can readily undergo copper-catalyzed azide-alkyne cycloaddition (CuAAC) or strain-promoted azide-alkyne cycloaddition (SPAAC) with molecules bearing an azide group. This allows for the covalent attachment of the tenofovir prodrug to various entities, such as:
-
Targeting Ligands: Antibodies or small molecules that direct the drug to specific cell types (e.g., HIV-infected cells).
-
Solubilizing Agents: Polymers like polyethylene glycol (PEG) to improve aqueous solubility and pharmacokinetic profiles.
-
Long-Acting Depots: Macromolecular scaffolds for sustained release formulations.
-
The Ammonium Counterion: Ensuring Stability and Formulability
The presence of an ammonium (NH4+) counterion indicates that the phosphonate group, which is a phosphonic acid monoester, is deprotonated and exists as an ammonium salt. This is often a result of the purification process, for instance, using ammonium hydroxide in column chromatography.[2] The salt form can influence the solid-state properties of the compound, such as crystallinity, stability, and solubility, which are critical for formulation development.
Synthetic Strategy: A Representative Pathway
While the exact synthesis of Tenofovir-C3-O-C12-trimethylsilylacetylene ammonium is not publicly detailed, a representative synthetic route can be postulated based on published methodologies for analogous ω-functionalized lipid prodrugs of tenofovir.[2][11]
Figure 2: A generalized synthetic workflow for the preparation of the target compound.
Step-by-Step Methodology (Hypothetical):
-
Synthesis of the C3-O-C12-trimethylsilylacetylene alcohol: This would likely involve a multi-step synthesis, starting with commercially available long-chain alcohols and TMS-acetylene, and incorporating the C3-propoxy linker.
-
Coupling of Tenofovir with the Lipid Alcohol: Tenofovir would be reacted with the synthesized C3-O-C12-trimethylsilylacetylene alcohol in the presence of a coupling agent, such as N,N'-dicyclohexylcarbodiimide (DCC), and a catalyst, like 4-dimethylaminopyridine (DMAP). This reaction forms the phosphonate ester bond.[11]
-
Purification: The crude product would be purified using silica gel column chromatography. The use of a solvent system containing ammonium hydroxide would lead to the isolation of the final product as an ammonium salt.[2]
Pharmacological Profile and Performance Metrics
The unique chemical structure of Tenofovir-C3-O-C12-trimethylsilylacetylene ammonium is designed to translate into a superior pharmacological profile compared to earlier tenofovir prodrugs.
In Vitro Performance
| Parameter | Tenofovir | Tenofovir-C3-O-C12-trimethylsilylacetylene ammonium (Expected) | Rationale for Improvement |
| Anti-HIV Activity (EC50) | Potent (in cell-free assays) | Potent | The active moiety is tenofovir. |
| Cellular Permeability | Low | High | Increased lipophilicity from the C12 ether lipid tail. |
| Metabolic Stability (t1/2 in liver microsomes) | N/A (already active) | Substantially longer than TDF/TAF | Ether linkage is more stable than ester linkages. The terminal TMS group may also sterically hinder metabolism.[2][10] |
In Vivo Pharmacokinetics (Anticipated)
| Parameter | Tenofovir Disoproxil Fumarate (TDF) | Tenofovir-C3-O-C12-trimethylsilylacetylene ammonium (Expected) | Rationale for Improvement |
| Oral Bioavailability | ~25-40% | Enhanced | Increased lipophilicity and potential for lymphatic uptake.[6] |
| Plasma Half-life (t1/2) | Short (prodrug) | Prolonged | Increased metabolic stability and potential for binding to plasma proteins.[10] |
| Intracellular Half-life of Tenofovir-DP | Long | Long | The active metabolite is the same. |
| Tissue Distribution | High renal accumulation | Reduced renal accumulation, potential for lymphatic tissue targeting | Bypassing hepatic first-pass and altered distribution due to lipophilicity.[9] |
Future Directions and Applications
The incorporation of a bioorthogonal handle in the form of a protected alkyne opens up a plethora of possibilities for the advanced application of this tenofovir prodrug.
-
Long-Acting Injectables: The prodrug could be conjugated to a polymer or formulated into a nano-suspension to create a long-acting injectable formulation for monthly or even less frequent administration.[5]
-
Targeted Drug Delivery: By attaching a targeting ligand via click chemistry, the prodrug could be selectively delivered to HIV reservoir sites, potentially leading to more effective viral eradication strategies.
-
Combination Therapies: The alkyne handle could be used to co-conjugate another antiretroviral agent, creating a single long-acting molecule with a dual mechanism of action.
Conclusion
Tenofovir-C3-O-C12-trimethylsilylacetylene ammonium represents a highly sophisticated and rationally designed prodrug of tenofovir. Its chemical architecture, featuring a metabolically stabilized ether lipid tail and a versatile bioorthogonal handle, addresses key limitations of previous tenofovir prodrugs. This design strategy holds significant promise for the development of safer and more effective long-acting antiretroviral therapies. Further preclinical and clinical evaluation of this and similar compounds is warranted to fully realize their therapeutic potential in the ongoing fight against HIV and other viral infections.
References
- Current time information in
-
Reduction Sensitive Lipid Conjugates of Tenofovir: Synthesis, Stability, and Antiviral Activity. (2016). PubMed. [Link]
-
ω-Functionalized Lipid Prodrugs of HIV NtRTI Tenofovir with Enhanced Pharmacokinetic Properties. (2021). PubMed Central. [Link]
-
Next-Generation Reduction Sensitive Lipid Conjugates of Tenofovir: Antiviral Activity and Mechanism of Release. (2016). PubMed. [Link]
-
Next-Generation Lipid Prodrugs Orally Deliver Tenofovir via Enhanced Chylomicron Incorporation. (2022). ACS Publications. [Link]
- EP2891658A1 - Tenofovir prodrug and pharmaceutical uses thereof.
-
Transformation of tenofovir into stable ProTide nanocrystals with long-acting pharmacokinetic profiles. (2021). ResearchGate. [Link]
-
Building Metabolically Stable and Potent Anti-HIV Thioether-Lipid Analogues of Tenofovir Exalidex: A thorough Pharmacological Analysis. (2022). PubMed. [Link]
- CA2882201A1 - Tenofovir prodrug and pharmaceutical uses thereof.
-
Improved pharmacokinetics of tenofovir ester prodrugs strengthened the inhibition of HBV replication and the rebalance of hepatocellular metabolism in preclinical models. (2022). PubMed Central. [Link]
-
A novel prodrug of tenofovir for the treatment of Human Immunodeficiency Virus. (2015). PubMed. [Link]
-
Electron-Deficient Alkyne Lipids Enable Efficient Synthesis of Comparable Polymer Lipids via Copper-Free Azide-Alkyne Cycloaddition. (2025). PubMed. [Link]
-
Discovery of Modified Amidate (ProTide) Prodrugs of Tenofovir with Enhanced Antiviral Properties. (2021). PubMed. [Link]
-
Building Metabolically Stable and Potent Anti-HIV Thioether-Lipid Analogues of Tenofovir Exalidex: A thorough Pharmacological Analysis. (2024). ACS Publications. [Link]
-
Court rules Gilead drug compound does not break patent laws. (2016). BioPharma Dive. [Link]
-
How Gilead Profited by Slow-Walking a Promising H.I.V. Therapy. (2023). FirstWord Pharma. [Link]
- US8754065B2 - Tenofovir alafenamide hemifumarate.
-
Gilead, seeking HIV patent extension, faces 'gamesmanship' claims from patient group. (2019). FiercePharma. [Link]
-
Electron-deficient Alkyne Lipids Enable Efficient Synthesis of Comparable Polymer Lipids via Copper-free Azide-Alkyne Cycloaddition. (2024). ChemRxiv. [Link]
-
Lawsuit Filed Against Pharmaceutical Company For Withholding Safer HIV Drug. (2018). GCN. [Link]
-
Grant & Eisenhofer Brings Mass Tort Lawsuits against Drugmaker Gilead over HIV Medications Containing TDF, Suits Move Forward. (2019). Grant & Eisenhofer. [Link]
- WO2019140365A1 - Antiviral prodrugs and formulations thereof.
- US9296769B2 - Tenofovir alafenamide hemifumarate.
-
Long-acting combination anti-HIV drug suspension enhances and sustains higher drug levels in lymph node cells than in blood cells and plasma. (2017). ResearchGate. [Link]
-
Synthesis of tenofovir and its prodrug, tenofovir disoproxil. (2017). ResearchGate. [Link]
-
Electron‐Deficient Alkyne Lipids Enable Efficient Synthesis of Comparable Polymer Lipids via Copper‐Free Azide‐Alkyne Cycloaddition. (2025). ResearchGate. [Link]
-
Improved pharmacokinetics of tenofovir ester prodrugs strengthened the inhibition of HBV replication and the rebalance of hepatocellular metabolism in preclinical models. (2022). PubMed. [Link]
-
The Lymphoid Tissue Pharmacokinetics of Tenofovir Disoproxil Fumarate and Tenofovir Alafenamide in HIV-Infected Persons. (2020). PubMed Central. [Link]
-
Alkoxyalkyl prodrugs of acyclic nucleoside phosphonates enhance oral antiviral activity and reduce toxicity: current state of the art. (2009). PubMed. [Link]
-
Long-acting combination anti-HIV drug suspension enhances and sustains higher drug levels in lymph node cells than in blood cells and plasma. (2017). PubMed. [Link]
-
In Vitro Virology Profile of Tenofovir Alafenamide, a Novel Oral Prodrug of Tenofovir with Improved Antiviral Activity Compared to That of Tenofovir Disoproxil Fumarate. (2015). PubMed Central. [Link]
-
Synthesis of ether lipids: natural compounds and analogues. (2023). PubMed Central. [Link]
-
ω-Functionalized Lipid Prodrugs of HIV NtRTI Tenofovir with Enhanced Pharmacokinetic Properties. (2021). PubMed. [Link]
-
Metabolically Stable ω-Functionalized Lipid Prodrugs of Tenofovir Have the Potential to. (2019). Squarespace. [Link]
-
Long-acting injectable version of the most popular HIV drug combination is possible. (2023). aidsmap. [Link]
-
Nucleotide analogue prodrug tenofovir disoproxil enhances lymphoid cell loading following oral administration in monkeys. (2007). PubMed. [Link]
-
Tenofovir alafenamide versus tenofovir disoproxil fumarate for the treatment of HBeAg-positive chronic hepatitis B virus infection: a randomised, double-blind, phase 3, non-inferiority trial. (2016). PubMed. [Link]
-
Synthesis, metabolic stability and antiviral evaluation of various alkoxyalkyl esters of cidofovir and 9-(S)-[3-hydroxy-2-(phosphonomethoxy)propyl]adenine. (2011). PubMed. [Link]
-
ω-Functionalized Lipid Prodrugs of HIV NtRTI Tenofovir with Enhanced Pharmacokinetic Properties. (2021). ResearchGate. [Link]
Sources
- 1. Reduction Sensitive Lipid Conjugates of Tenofovir: Synthesis, Stability, and Antiviral Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. ω-Functionalized Lipid Prodrugs of HIV NtRTI Tenofovir with Enhanced Pharmacokinetic Properties - PMC [pmc.ncbi.nlm.nih.gov]
- 3. Tenofovir alafenamide: A novel prodrug of tenofovir for the treatment of Human Immunodeficiency Virus - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. Building Metabolically Stable and Potent Anti-HIV Thioether-Lipid Analogues of Tenofovir Exalidex: A thorough Pharmacological Analysis - PMC [pmc.ncbi.nlm.nih.gov]
- 5. researchgate.net [researchgate.net]
- 6. pubs.acs.org [pubs.acs.org]
- 7. Alkoxyalkyl prodrugs of acyclic nucleoside phosphonates enhance oral antiviral activity and reduce toxicity: current state of the art - PubMed [pubmed.ncbi.nlm.nih.gov]
- 8. static1.squarespace.com [static1.squarespace.com]
- 9. The Lymphoid Tissue Pharmacokinetics of Tenofovir Disoproxil Fumarate and Tenofovir Alafenamide in HIV-Infected Persons - PMC [pmc.ncbi.nlm.nih.gov]
- 10. medchemexpress.com [medchemexpress.com]
- 11. pubs.acs.org [pubs.acs.org]
